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Compound of Interest

Compound Name: 4,4-Dinitrohex-1-ene

Cat. No.: B15456652 Get Quote

Disclaimer: Publicly available experimental data on the thermal stability and decomposition of

4,4-Dinitrohex-1-ene is limited. This document provides a representative technical guide

based on the known thermal behavior of analogous energetic materials, specifically gem-

dinitroalkanes and unsaturated nitro compounds. The presented data and protocols are

illustrative and should be adapted for experimental validation of 4,4-Dinitrohex-1-ene.

Introduction
4,4-Dinitrohex-1-ene is a nitroalkene, a class of energetic materials being explored for various

applications. Its chemical structure, featuring a gem-dinitro group and a terminal double bond,

suggests a complex thermal decomposition profile. Understanding the thermal stability and

decomposition pathways of this compound is crucial for ensuring its safe handling, storage,

and application. This whitepaper provides a comprehensive overview of the anticipated thermal

behavior of 4,4-Dinitrohex-1-ene, drawing parallels with structurally similar compounds.

Anticipated Thermal Decomposition Profile
The thermal decomposition of nitro compounds is often initiated by the homolytic cleavage of

the C-NO₂ bond, a process that is highly dependent on the molecular structure and the

presence of other functional groups. For 4,4-Dinitrohex-1-ene, several decomposition

pathways can be postulated.

The primary decomposition is likely to be initiated by the scission of one of the C-NO₂ bonds,

given that the carbon atom is substituted with two electron-withdrawing nitro groups, which can
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weaken the C-N bond. The presence of the double bond in the molecule could also influence

the decomposition mechanism, potentially participating in secondary reactions.

Quantitative Thermal Analysis Data (Representative)
The following tables summarize typical quantitative data obtained from thermal analysis of

gem-dinitroalkanes and unsaturated nitro compounds. These values provide a probable range

for the thermal stability of 4,4-Dinitrohex-1-ene.

Table 1: Representative Differential Scanning Calorimetry (DSC) Data

Parameter Expected Range for 4,4-Dinitrohex-1-ene

Onset Decomposition Temperature (T_onset) 150 - 220 °C

Peak Decomposition Temperature (T_peak) 180 - 250 °C

Enthalpy of Decomposition (ΔH_d) 800 - 1500 J/g

Table 2: Representative Thermogravimetric Analysis (TGA) Data

Parameter Expected Range for 4,4-Dinitrohex-1-ene

Temperature of 5% Mass Loss (T_5%) 140 - 210 °C

Temperature of Maximum Mass Loss Rate 170 - 240 °C

Residual Mass at 400 °C < 10%

Table 3: Representative Kinetic Parameters of Decomposition

Parameter Expected Range for 4,4-Dinitrohex-1-ene

Activation Energy (E_a) 120 - 180 kJ/mol

Pre-exponential Factor (A) 10¹² - 10¹⁸ s⁻¹

Experimental Protocols
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Detailed experimental methodologies are critical for obtaining reliable and reproducible data on

the thermal stability of energetic materials. The following are standard protocols for DSC and

TGA analysis.

Differential Scanning Calorimetry (DSC) Protocol
Objective: To determine the onset and peak decomposition temperatures, and the enthalpy of

decomposition.

Apparatus: A calibrated Differential Scanning Calorimeter.

Procedure:

A small sample (0.5 - 2.0 mg) of 4,4-Dinitrohex-1-ene is accurately weighed into a

hermetically sealed aluminum or gold-plated copper pan.

An empty, sealed pan is used as a reference.

The sample and reference pans are placed in the DSC cell.

The sample is heated at a constant rate (e.g., 2, 5, 10, and 20 °C/min) under an inert

atmosphere (e.g., nitrogen or argon) with a flow rate of 50 mL/min.

The heat flow to the sample is recorded as a function of temperature.

The onset temperature, peak temperature, and enthalpy of decomposition are determined

from the resulting DSC curve.

Thermogravimetric Analysis (TGA) Protocol
Objective: To determine the mass loss of the sample as a function of temperature and to

identify the temperature ranges of decomposition.

Apparatus: A calibrated Thermogravimetric Analyzer.

Procedure:
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A small sample (1 - 5 mg) of 4,4-Dinitrohex-1-ene is placed in an open ceramic or platinum

pan.

The pan is placed in the TGA furnace.

The sample is heated at a constant rate (e.g., 10 °C/min) under an inert atmosphere (e.g.,

nitrogen or argon) with a flow rate of 50 mL/min.

The mass of the sample is continuously recorded as a function of temperature.

The TGA curve (mass vs. temperature) and its derivative (DTG curve, rate of mass loss vs.

temperature) are analyzed to determine the temperatures of mass loss and the residual

mass.

Visualizations
Postulated Decomposition Pathway
The following diagram illustrates a plausible initial step in the thermal decomposition of 4,4-
Dinitrohex-1-ene, involving the homolytic cleavage of a C-NO₂ bond.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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